Methyl 3-{[(4-chlorobenzyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate
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Description
Methyl 3-{[(4-chlorobenzyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H13ClFNO4S2 and its molecular weight is 413.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Applications
Research has shown the utility of sulfonamide derivatives in the synthesis of potent antiandrogens, which are crucial for treating androgen-responsive diseases. One study detailed the synthesis and structure-activity relationships of derivatives with antiandrogen activity, highlighting the potential of such compounds in medical applications (Tucker, Crook, & Chesterson, 1988). Similarly, the development of novel metal complexes containing sulfonamide derivatives has been explored for their potential applications in medicinal chemistry (Sousa et al., 2001).
Chemical Synthesis and Material Science
In material science, derivatives of sulfonamide have been investigated for their roles in creating new materials with unique properties. For example, the synthesis and conversions of substituted benzyl sulfones to o-quinodimethanes have been studied for their potential applications in cycloaddition reactions and material synthesis (Lenihan & Shechter, 1999). Furthermore, research into amino acid sulfonamides based on specific benzenesulfonyl chloride derivatives has explored their use in generating new compounds with potential biological activity (Riabchenko et al., 2020).
Photoreactivity and Photochromic Properties
The photoreactivity of silylated and stannylated phenyl halides, leading to phenyl cations and potentially benzyne, has implications for the synthesis of less phototoxic drugs and materials with photochromic properties. This area of research is crucial for developing new materials and pharmaceuticals with controlled photostability and reactivity (Protti et al., 2012).
properties
IUPAC Name |
methyl 3-[(4-chlorophenyl)methylsulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClFNO4S2/c1-24-17(21)15-16(14-12(19)3-2-4-13(14)25-15)26(22,23)20-9-10-5-7-11(18)8-6-10/h2-8,20H,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRHFKFBTSRASW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(C=CC=C2S1)F)S(=O)(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClFNO4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-{[(4-chlorobenzyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.